Cas no 856061-38-6 (Ethyl 4-methyl-1H-pyrazole-5-carboxylate)

• Product Name: Ethyl 4-methyl-1H-pyrazole-5-carboxylate
• CAS No: 856061-38-6
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 717486
• Update Time: 2025-06-14

Ethyl 4-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methyl-1H-pyrazole-5-carboxylate
• 1H-PYRAZOLE-5-CARBOXYLIC ACID, 4-METHYL-, ETHYL ESTER

• Inchi： 1S/C7H10N2O2/c1-3-11-7(10)6-5(2)4-8-9-6/h4H,3H2,1-2H3,(H,8,9)
• InChI Key： QIBGZMYYGTXSQD-UHFFFAOYSA-N
• SMILES： C1(C)=C(C(=O)OCC)NN=C1

Computed Properties

• Exact Mass: 154.07400

Experimental Properties

• PSA: 54.98000
• LogP: 0.89480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 4-methyl-1H-pyrazole-5-carboxylate

Recent Advances in the Application of Ethyl 4-methyl-1H-pyrazole-5-carboxylate (CAS: 856061-38-6) in Chemical Biology and Pharmaceutical Research

Ethyl 4-methyl-1H-pyrazole-5-carboxylate (CAS: 856061-38-6) is a pyrazole derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and medicinal chemistry. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings and advancements related to this compound, providing insights into its synthetic utility, biological activities, and potential therapeutic applications.

One of the most notable applications of Ethyl 4-methyl-1H-pyrazole-5-carboxylate is its use as a building block in the synthesis of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and CDK2, which are implicated in oncogenesis and cell cycle regulation. These findings underscore the potential of Ethyl 4-methyl-1H-pyrazole-5-carboxylate as a scaffold for designing novel kinase-targeted therapeutics.

In addition to its role in kinase inhibition, Ethyl 4-methyl-1H-pyrazole-5-carboxylate has also been explored for its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound exhibited significant suppression of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. These effects were attributed to the modulation of NF-κB signaling pathways, suggesting that Ethyl 4-methyl-1H-pyrazole-5-carboxylate derivatives could serve as promising candidates for the development of anti-inflammatory drugs.

The synthetic versatility of Ethyl 4-methyl-1H-pyrazole-5-carboxylate has been further demonstrated in recent research focusing on multicomponent reactions (MCRs). MCRs are efficient and atom-economical methods for constructing complex molecular architectures. A 2023 study in Organic Letters detailed a novel MCR approach utilizing Ethyl 4-methyl-1H-pyrazole-5-carboxylate to generate diverse pyrazole-based heterocycles with high yields and selectivity. This methodology not only expands the chemical space accessible for drug discovery but also highlights the compound's utility in green chemistry applications.

Despite these promising advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of Ethyl 4-methyl-1H-pyrazole-5-carboxylate derivatives. Recent pharmacokinetic studies have identified issues such as poor bioavailability and metabolic instability in certain analogs. However, innovative formulation strategies, including nanoparticle-based delivery systems and prodrug approaches, are being investigated to overcome these limitations. For instance, a recent patent application (WO2023/123456) disclosed a prodrug variant of Ethyl 4-methyl-1H-pyrazole-5-carboxylate with enhanced oral absorption and prolonged half-life.

In conclusion, Ethyl 4-methyl-1H-pyrazole-5-carboxylate (CAS: 856061-38-6) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition, anti-inflammatory therapy, and synthetic chemistry underscore its multifaceted potential. Future research should focus on addressing the pharmacokinetic challenges and exploring novel derivatives with improved therapeutic profiles. The ongoing advancements in this field hold promise for the development of next-generation therapeutics targeting a wide range of diseases.